Cas no 1279037-03-4 (Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-)

Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- is a chiral fluorinated pyrrolidine derivative with significant utility in pharmaceutical and agrochemical research. The (3R,4R)-stereochemistry ensures high enantioselectivity, making it valuable for asymmetric synthesis and drug development. The difluoro substitution enhances metabolic stability and bioavailability, while the hydrochloride salt improves solubility for handling in aqueous systems. This compound serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the design of enzyme inhibitors and receptor modulators. Its rigid pyrrolidine scaffold and fluorine substituents contribute to precise steric and electronic tuning, supporting applications in medicinal chemistry and material science.

Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- structure

1279037-03-4 structure

Product Name:Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-

CAS No:1279037-03-4

MF:C₄H₈ClF₂N

MW:143.56

MDL:MFCD22571553

CID:2128108

PubChem ID:89810734

Update Time:2025-05-27

Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- Chemical and Physical Properties

Names and Identifiers

- (3R,4R)-3,4-difluoroPyrrolidine hydrochloride
- trans-3,4-Difluoropyrrolidine HCl
- trans-3,4-Difluoropyrrolidine hydrochloride
- JDUYOMPVOXGHIR-VKKIDBQXSA-N
- SB20482
- CID 89810734
- Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)-
- (3R,4R)-difluoro pyrrolidine,hydrochloride(1:1)
- 3,4-difluoropyrrolidine hydrochloride
- (3R.4R)-3.4-DIFLUOROPYRROLIDINE HYDROCHLORIDE I
- (3R,4R)-3,4-difluoropyrrolidine;hydrochloride
- DB-353399
- rac-(3R,4R)-3,4-difluoropyrrolidine hydrochloride
- MFCD27997405
- EN300-216206
- 869481-92-5
- AKOS027326246
- 1279037-03-4
- SCHEMBL15265684
- CS-0173007
- AS-39847
- MFCD22571553
- P19008
- EN300-7355378
- (3R,4R)-3,4-Difluoropyrrolidinehydrochloride
- (3R,4R)-3,4-Difluoropyrrolidine HCl
- MDL： MFCD22571553
- Inchi： 1S/C4H7F2N.ClH/c5-3-1-7-2-4(3)6;/h3-4,7H,1-2H2;1H/t3-,4-;/m1./s1
- InChI Key： JDUYOMPVOXGHIR-VKKIDBQXSA-N
- SMILES： Cl.F[C@@H]1CNC[C@H]1F

Computed Properties

Exact Mass: 143.0313333g/mol
Monoisotopic Mass: 143.0313333g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 8
Rotatable Bond Count: 0
Complexity: 58.7
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 2
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 12

Pyrrolidine, 3,4-difluoro-, hydrochloride (1:1), (3R,4R)- Pricemore >>

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